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Compound of Interest
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(3-(6-Nitro-1H-indol-1-

yl)phenyl)methanol

Cat. No.: B11854082

Get Quote

Executive Summary
The indole scaffold remains a "privileged structure" in medicinal chemistry due to its ability to

mimic the side chain of tryptophan and interact with diverse biological targets. Among its

derivatives, N-benzyl alcohol indoles (specifically 1-benzyl-1H-indole-3-methanol and its

analogs) represent a critical structural class where the lipophilic N-benzyl moiety and the polar

C-3 hydroxymethyl group create a unique amphipathic pharmacophore.

This guide objectively compares the SAR profiles of this scaffold across two distinct therapeutic

domains: Anticancer Agents (Solid Tumors) and HIV-1 Fusion Inhibitors. By analyzing the shift

in potency (

) and mechanism of action driven by specific structural modifications, we provide actionable
insights for lead optimization.

Structural Architecture & Pharmacophore
The core scaffold consists of an indole ring substituted at the
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position with a benzyl group and at the

position with a hydroxymethyl (carbinol) group.

Region A (

-Benzyl): Provides critical hydrophobic bulk. In many targets, this moiety occupies a deep
hydrophobic pocket (e.g., gp41 in HIV, or allosteric sites in kinases).

Region B (

-Carbinol): Acts as a hydrogen bond donor/acceptor. It is essential for water solubility and
often forms specific H-bonds with backbone carbonyls or side-chain residues (e.g., Asp, Glu)
in the target protein.

Region C (Indole Core): The

-rich scaffold facilitates

-

stacking interactions with aromatic residues (Phe, Tyr, Trp) in the binding site.

Figure 1: SAR Logic Map
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Caption: Functional decomposition of the N-benzyl indole-3-carbinol scaffold showing the

impact of regional modifications on biological activity.
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Comparative SAR Analysis
Case Study A: Anticancer Potency (Breast Cancer & Melanoma)
Target: Estrogen Receptor Signaling / CDK6 Cell Cycle Regulation Key Compound: 1-Benzyl-

indole-3-carbinol (1-Benzyl-I3C)[1][2]

The parent compound, Indole-3-carbinol (I3C), is a dietary compound with weak anticancer

activity. Benzylation at the

position results in a dramatic "potency cliff."

Feature
Parent: Indole-3-
carbinol (I3C)

Lead: 1-Benzyl-I3C SAR Insight

ngcontent-ng-

c1989010908=""

_nghost-ng-

c2193002942=""

class="inline ng-star-

inserted">

(MCF-7)

1000-fold increase in

potency due to N-

benzyl addition.[1]

Stability
Unstable in acid

(dimerizes to DIM)
Stable

-substitution prevents

acid-catalyzed

oligomerization,

preserving the active

pharmacophore.

Mechanism Weak G1 arrest Robust G1 arrest

The benzyl group

facilitates tighter

binding to the Sp1

transcription factor

interface, disrupting

CDK6 expression.

Lipophilicity Low (LogP ~1.9) High (LogP ~4.2)

Enhanced cellular

uptake and membrane

permeability.
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Mechanistic Pathway: The N-benzyl derivative uniquely downregulates Sp1 (Specificity Protein

1), preventing it from binding to the CDK6 promoter. This halts the cell cycle at the G1 phase.

[2][3][4]

Case Study B: HIV-1 Attachment Inhibition
Target: Viral Glycoprotein gp41 (Hydrophobic Pocket) Key Compound: N-benzyl indole

derivatives (e.g., BMS-806 analogs)

In the context of HIV-1, the N-benzyl indole motif serves as a "fusion inhibitor."[5] The

hydrophobic pocket of gp41 is critical for the formation of the six-helix bundle required for viral

entry.

Structural Feature

Effect on Antiviral Activity
(

)

Mechanistic Rationale

N-Benzyl Group
Essential (

activity)

Occupies a specific

hydrophobic cleft on the gp41

trimer surface (Trp-rich region).

Benzyl Substituents 4-Cl or 4-F improves potency

Halogens fill small sub-pockets

and increase metabolic

stability against CYP450.

C-3 Functionality Carbinol vs. Carboxylic Acid

Carbinol provides H-bond

donor capability; conversion to

acid often retains binding but

reduces permeability.

Indole C-5 Subst. 5-Fluoro enhances activity
Blocks metabolic oxidation at

the electron-rich C-5 position.

Experimental Protocols
Protocol 1: Synthesis of 1-Benzyl-1H-indole-3-methanol
Rationale: Direct alkylation of I3C is possible but often leads to O-alkylation byproducts. The

preferred route is N-benzylation of the aldehyde followed by reduction.
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Step-by-Step Methodology:

N-Benzylation:

Dissolve Indole-3-carboxaldehyde (10 mmol) in anhydrous DMF (10 mL).

Add Potassium Carbonate (

) (1.5 eq) and stir for 15 min at RT to deprotonate the indole nitrogen.

Add Benzyl Bromide (1.1 eq) dropwise.

Reflux at

for 6 hours.[6] Monitor by TLC (Hexane:EtOAc 7:3).

Workup: Pour into ice water. Filter the precipitate (1-benzyl-indole-3-carboxaldehyde).[7]

Recrystallize from ethanol.

Reduction:

Dissolve the intermediate aldehyde in Ethanol/THF (1:1).

Add Sodium Borohydride (

) (2.0 eq) in portions at

.

Stir at RT for 2 hours.

Quench: Add saturated ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

solution. Extract with Ethyl Acetate.

Purification: Flash column chromatography (Silica gel, DCM:MeOH 95:5).

Protocol 2: Cell Proliferation Assay (MTT/CCK-8)
Rationale: To validate the potency shift between I3C and 1-Benzyl-I3C.
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Seeding: Plate MCF-7 or MDA-MB-231 cells at

cells/well in 96-well plates.

Treatment: After 24h, treat with serial dilutions of 1-Benzyl-I3C (0.01 – 10

) and I3C (10 – 200

). Include DMSO control.

Incubation: Incubate for 48-72 hours at

, 5%

.

Readout: Add MTT reagent (

). Incubate 4h. Dissolve formazan in DMSO. Measure Absorbance at 570 nm.

Analysis: Calculate

using non-linear regression (GraphPad Prism).

Mechanistic Visualization
Figure 2: Anticancer Mechanism of Action (1-Benzyl-I3C)
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Caption: 1-Benzyl-I3C disrupts the Sp1-CDK6 axis, leading to G1 cell cycle arrest in breast

cancer cells.[1][2][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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